Cas no 919278-16-3 (5H-Pyrrolo[3,2-d]pyrimidine, 4-chloro-5-(2-methoxyethyl)-)

• Product Name: 5H-Pyrrolo[3,2-d]pyrimidine, 4-chloro-5-(2-methoxyethyl)-
• CAS No: 919278-16-3
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• MDL: MFCD17012990
• CID: 765207
• PubChem ID: 71425409
• Update Time: 2025-10-12

5H-Pyrrolo[3,2-d]pyrimidine, 4-chloro-5-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,2-d]pyrimidine, 4-chloro-5-(2-methoxyethyl)-
• 4-chloro-5-(2-methoxyethyl)pyrrolo[3,2-d]pyrimidine
• DTXSID90844192
• A1-23690
• JKCWKZMRCKHVFL-UHFFFAOYSA-N
• SCHEMBL3506358
• 4-chloro-5-(2-methoxyethyl)-5H-pyrrolo[3,2-d]pyrimidine
• 919278-16-3

• MDL： MFCD17012990
• Inchi： 1S/C9H10ClN3O/c1-14-5-4-13-3-2-7-8(13)9(10)12-6-11-7/h2-3,6H,4-5H2,1H3
• InChI Key： JKCWKZMRCKHVFL-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CN2CCOC)N=CN=1

Computed Properties

• Exact Mass: 211.0512396g/mol
• Monoisotopic Mass: 211.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 5H-Pyrrolo[3,2-d]pyrimidine, 4-chloro-5-(2-methoxyethyl)-

Introduction to 5H-Pyrrolo[3,2-d]pyrimidine, 4-chloro-5-(2-methoxyethyl) (CAS No. 919278-16-3)

The compound 5H-Pyrrolo[3,2-d]pyrimidine, 4-chloro-5-(2-methoxyethyl), identified by its CAS number 919278-16-3, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrrolopyrimidine class, a scaffold that has garnered considerable attention due to its structural versatility and biological activity. Pyrrolopyrimidines are known for their role as key intermediates in the synthesis of various bioactive molecules, particularly in the development of drugs targeting central nervous system disorders, oncology, and anti-inflammatory applications.

Recent research has highlighted the importance of modifying the pyrrolopyrimidine core to enhance pharmacological properties such as solubility, bioavailability, and target specificity. The presence of a 4-chloro substituent and a 5-(2-methoxyethyl) side chain in this compound suggests a deliberate design aimed at optimizing its interaction with biological targets. The chlorine atom at the 4-position is a common pharmacophore that can influence electronic properties and binding affinity, while the 2-methoxyethyl group introduces hydrophilicity, potentially improving solubility and metabolic stability.

In the context of drug discovery, 5H-Pyrrolo[3,2-d]pyrimidine, 4-chloro-5-(2-methoxyethyl) has been explored for its potential as a precursor in the synthesis of novel therapeutic agents. Studies have demonstrated that derivatives of this compound exhibit promising activities against various diseases. For instance, modifications at the 4- and 5-positions have been shown to modulate kinase inhibition, which is crucial for treating cancers and inflammatory diseases. The structural features of this compound make it an attractive candidate for further derivatization to develop more potent and selective drugs.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. The pyrrolopyrimidine scaffold is well-documented for its role in inhibiting enzymes involved in disease pathways. By incorporating functional groups such as chloro and methoxyethyl, chemists can fine-tune the molecule's properties to achieve desired pharmacokinetic profiles. This approach aligns with current trends in medicinal chemistry, where structure-activity relationship (SAR) studies are employed to optimize lead compounds.

The synthesis of 5H-Pyrrolo[3,2-d]pyrimidine, 4-chloro-5-(2-methoxyethyl) involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with constructing the pyrrolopyrimidine core through cyclization reactions followed by functional group interconversions. The introduction of the 4-chloro and 5-(2-methoxyethyl) groups requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have further streamlined these processes, making it feasible to produce complex molecules on a larger scale.

From a biological perspective, this compound has shown intriguing interactions with cellular targets. Preclinical studies have indicated that derivatives of pyrrolopyrimidines can modulate signaling pathways involved in cell proliferation and survival. The chloro substituent appears to enhance binding affinity to certain protein targets, while the methoxyethyl group may contribute to reduced toxicity by improving metabolic clearance. Such findings underscore the importance of rational drug design in developing next-generation therapeutics.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds like 5H-Pyrrolo[3,2-d]pyrimidine, 4-chloro-5-(2-methoxyethyl). Its unique structural features make it a valuable building block for drug discovery programs targeting a wide range of diseases. As research progresses, it is expected that more derivatives will be synthesized and evaluated for their therapeutic potential. Collaborative efforts between chemists and biologists are essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion,5H-Pyrrolo[3,2-d]pyrimidine, 4-chloro-5-(2-methoxyethyl) (CAS No. 919278-16-3) exemplifies the innovative spirit driving modern pharmaceutical chemistry. Its design reflects a deep understanding of molecular interactions and pharmacological principles. By leveraging cutting-edge synthetic methods and biological insights,this compound holds promise for addressing complex diseases through targeted molecular interventions. As research continues,the full therapeutic potential of such advanced scaffolds will undoubtedly be uncovered.